Cas no 91719-24-3 (9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro-)
91719-24-3 structure
Product Name:9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro-
CAS No:91719-24-3
MF:C13H10Cl2N8
MW:349.178098201752
CID:813637
PubChem ID:315480
Update Time:2025-04-19
9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-9-[3-(6-chloropurin-9-yl)propyl]purine
- NSC240725
- DTXSID50311254
- NSC-240725
- 91719-24-3
- 9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro-
-
- Inchi: 1S/C13H10Cl2N8/c14-10-8-12(18-4-16-10)22(6-20-8)2-1-3-23-7-21-9-11(15)17-5-19-13(9)23/h4-7H,1-3H2
- InChI Key: IJQPUAHUVABTDE-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)CCCN1C=NC2C(=NC=NC1=2)Cl
Computed Properties
- Exact Mass: 348.0405477g/mol
- Monoisotopic Mass: 348.0405477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 87.2Ų
9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
91719-24-3 (9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro-) Related Products
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